(R)-3-Amino-3-(o-tolyl)propanoic acid

• IUPAC Name: (3R)-3-amino-3-(2-methylphenyl)propanoic acid
• InChI: InChI=1S/C10H13NO2/c1-7-4-2-3-5-8(7)9(11)6-10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)/t9-/m1/s1
• InChI Key: GORGZFRGYDIRJA-SECBINFHSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CC(=O)O)N
• Isomeric SMILES: CC1=CC=CC=C1[C@@H](CC(=O)O)N
• Molecular Formula: C10H13NO2
• DSSTOX Substance ID: DTXSID60375887
• Molecular Weight: 179.22 g/mol
• CAS No.: 752198-38-2

Description

(R)-3-Amino-3-(o-tolyl)propanoic acid, also known as (R)-3-Amino-3-(o-tolyl)propionic acid or (R)-3-APA, is a naturally occurring amino acid that is used in various scientific research applications. It is a chiral amino acid, meaning that it exists in two different forms, and is one of the few chiral amino acids that are found in nature. (R)-3-APA is found in small amounts in certain bacteria and is also produced synthetically in the laboratory. It has several unique properties that make it an attractive molecule for scientific research, including its ability to act as a chiral catalyst and its ability to form peptides.

Scientific Research Applications

Enzymatic Synthesis and Application in Drug Development

Enantiomerically pure forms of amino acids, such as (S)-3-amino-3-(o-tolyl)propanoic acid, have been synthesized using both indirect and direct enzymatic strategies. These pure forms are crucial for constructing novel β-amino acid derivatives, which serve as inhibitors of Cathepsin, a significant protein in drug development. Innovative enzymatic routes have optimized the synthesis of these compounds, highlighting their potential in pharmaceutical research and development (Forró, Tasnádi, & Fülöp, 2013).

Chiral Catalysis in Pharmaceutical Intermediates

β-amino acids like S-3-amino-3-phenylpropionic acid (S-APA), which is an essential pharmaceutical intermediate of S-dapoxetine, have been prepared using chiral catalysis methods. S-dapoxetine is approved for treating premature ejaculation. This study showcases the application of (±)-ethyl-3-amino-3-phenylpropanoate (EAP) as a carbon source, leading to the high enantioselective activity of S-APA. This indicates the significant role of (R)-3-Amino-3-(o-tolyl)propanoic acid and its derivatives in the preparation of critical pharmaceutical intermediates (Li, Wang, Huang, Zou, & Zheng, 2013).

Contribution to Neuropharmacology

Compounds like (S)-2-amino-3-(2,5-dihydro-5-oxo-4-isoxazolyl)propanoic acid (TAN-950 A) and its derivatives, which are related to this compound, show high affinity for glutamate receptors in the central nervous system. They have been synthesized and evaluated for their role in neuropharmacology, particularly in enhancing the selectivity for N-methyl-D-aspartate (NMDA) subtype-receptor. This demonstrates the potential of these compounds in developing drugs targeting the central nervous system (Tamura, Matsushita, Iwama, Harada, Kishimoto, & Itoh, 1991).

Biocatalytic Routes for Optically Active Compounds

The use of commercial lipases as biocatalysts has facilitated the efficient synthesis of precursors for β-substituted-γ-amino acids. These biocatalytic routes offer a practical and efficient synthesis of a wide range of optically active compounds, which are essential in various scientific applications, including drug synthesis and biochemical research (Mukherjee & Martínez, 2011).

Imaging and Diagnosis in Medical Research

Derivatives of this compound have been used in the synthesis and biological evaluation of novel PET (Positron Emission Tomography) radioligands. These studies are crucial for advancing imaging techniques, particularly in brain tumor diagnosis, showcasing the compound's application in improving medical diagnosis and treatment strategies (McConathy, Zhou, Shockley, Jones, Griffin, Lee, Adams, & Mach, 2010).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled. It can also cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known to belong to the class of organic compounds known as phenylpropanoic acids . These compounds contain a benzene ring conjugated to a propanoic acid .

Mode of Action

It’s worth noting that phenylpropanoic acids, the class of compounds to which it belongs, are known to interact with various biochemical processes .